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Compound of Interest

Compound Name: Ozagrel hydrochloride hydrate

CAS No.: 83993-01-5

Cat. No.: B1236929

Get Quote

Content Type: Operational Safety & Logistics Guide Audience: Researchers, Laboratory

Managers, and EHS Officers

Executive Summary: The "Zero-Discharge" Standard
As a Senior Application Scientist, I must emphasize that while Ozagrel Hydrochloride
Hydrate (CAS: 78712-43-3 / 83993-01-5) is often classified as "non-hazardous" under GHS

criteria (lacking a signal word like DANGER or WARNING), this classification applies to acute

occupational exposure, not environmental impact.[1]

The Core Directive: Do not dispose of Ozagrel HCl Hydrate down the drain. As a thromboxane

A2 synthase inhibitor, it is a bioactive pharmaceutical compound.[2] The only acceptable

disposal route is high-temperature incineration via a licensed chemical waste contractor.

Chemical Profile & Disposal Parameters
Understanding the physicochemical properties is the first step in safe waste stream

segregation.
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Parameter Data Relevance to Disposal

Compound Name Ozagrel Hydrochloride Hydrate
Primary ID for waste

manifests.

CAS Number
78712-43-3 (anhydrous) /

83993-01-5 (hydrate)

Required for inventory

tracking.[1]

Solubility Soluble in Water

Critical: Spills can easily enter

drains if not diked immediately.

[1]

Stability Stable under normal conditions
Safe to store in satellite

accumulation areas.[1]

Incompatibilities Strong Oxidizing Agents

Do not mix with nitrates,

perchlorates, or

permanganates in waste

carboys.[1]

RCRA Status (USA)
Non-Hazardous (Not P- or U-

listed)

Regulated as "Non-Hazardous

Pharmaceutical Waste."[1]

EWC Code (EU) 18 01 09
"Medicines other than those

mentioned in 18 01 08."[1]

Waste Segregation Protocol
Effective disposal begins at the bench. You must segregate Ozagrel waste based on its

physical state and concentration to ensure the incinerator operates efficiently.

Visualizing the Decision Logic
The following diagram outlines the decision matrix for segregating Ozagrel waste streams in a

research setting.
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Ozagrel HCl Waste Generated

Physical State?

Solid Waste
(Powder, contaminated wipes, PPE)

Solid

Liquid Waste
(Stock solutions, reaction mixtures)

Liquid

Trace Contamination?
(<3% by weight)

Solvent Type?

Bulk / Unused Stock?

No (Pure Compound)

White/Blue Bin
(Non-Haz Pharm Waste)
Destruction: Incineration

Yes (Wipes/Gloves)

Place in Sealed Container

Chemical Waste Carboy
(Label: Non-Haz Pharm + Solvent)

Destruction: Fuel Blending/Incineration

Aqueous or Organic

Yellow Bin
(Trace Chemo/Bio)

*Only if mixed with biohazards

Click to download full resolution via product page

Figure 1: Decision tree for segregating Ozagrel HCl waste. Note that "White Bin" refers to the

standard industry color for non-hazardous pharmaceutical waste, distinct from the "Red Bag"

(Biohazard) or "Black Box" (RCRA Hazardous).
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Detailed Disposal Workflow
Scenario A: Solid Waste (Powder & Contaminated Debris)[3]

Items: Expired powder, weighing boats, contaminated gloves, and bench paper.

Protocol:

Containment: Place loose powder in a screw-top jar or sealable bag. Do not leave powder

loose in the bin.

Bin Selection: Use the laboratory's designated Non-Hazardous Pharmaceutical Waste

container (often White or Blue).

Labeling: Label the container explicitly: "Non-Hazardous Pharmaceutical Waste - Ozagrel

HCl."

Avoid: Do not place in "Red Bag" (Biohazard) waste unless the compound was used with

infectious agents (e.g., human blood samples).

Scenario B: Liquid Waste (Stock Solutions)
Items: Leftover stock solutions (e.g., dissolved in Water, DMSO, or Saline).

Protocol:

Segregation: Pour into a chemically compatible waste carboy.

If in Water: Aqueous Waste stream.[3]

If in DMSO/Methanol: Organic Solvent Waste stream.[3]

Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid

waste), as Ozagrel is incompatible with them.

Labeling: List "Ozagrel Hydrochloride" as a constituent on the hazardous waste tag, even

if the concentration is low.

Emergency Response: Spill Cleanup
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Because Ozagrel HCl hydrate is water-soluble, a liquid spill can spread rapidly.

1. Alert & PPE
(Nitrile Gloves, Lab Coat, Goggles)

2. Containment
(Dike with absorbent pads)

Immediate 3. Cleanup
(Sweep solids / Absorb liquids)

Prevent Drain Entry 4. Decontamination
(Soap & Water Wash)

Remove Residue 5. Disposal
(Seal in bag -> Pharm Waste Bin)

Final Step

Click to download full resolution via product page

Figure 2: Sequential workflow for managing accidental spills of Ozagrel HCl.

Technical Note on Cleanup:

Powder Spills: Avoid generating dust. Cover with a damp paper towel before sweeping to

suppress particulates.

Liquid Spills: Use standard absorbent pads or vermiculite. Do not dilute with water and flush;

this violates environmental discharge regulations.

Regulatory Framework
United States (RCRA): Ozagrel is not a P-listed or U-listed hazardous waste. However,

under the EPA's Management Standards for Hazardous Waste Pharmaceuticals (40 CFR

Part 266 Subpart P), it should be managed as Non-Creditable Hazardous Waste (if returned)

or Non-Hazardous Pharmaceutical Waste (if disposed). The "sewer ban" applies: Do not

flush.

European Union (EWC): Classify under 18 01 09 (medicines other than those mentioned in

18 01 08) for healthcare/research waste. If generated during bulk manufacturing, use 07 05

99.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. What is Ozagrel Hydrochloride Hydrate used for? [synapse.patsnap.com]

3. EWC Codes Check Tool | European Waste Catalogue List | CSG [csg.co.uk]

4. GSRS [gsrs.ncats.nih.gov]

To cite this document: BenchChem. [Proper Disposal Procedures: Ozagrel Hydrochloride
Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236929/docs#proper-disposal-procedures-ozagrel-
hydrochloride-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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